5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamide

• Molecular Formula: C12H18ClNO5S
• Molecular Weight: 323.79 g/mol
• IUPAC Name: 5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamide
• InChI: InChI=1S/C12H18ClNO5S/c1-9-7-11(19-2)12(8-10(9)13)20(17,18)14(3-5-15)4-6-16/h7-8,15-16H,3-6H2,1-2H3
• InChI Key: WNCVIVNEKXHXIW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1Cl)S(=O)(=O)N(CCO)CCO)OC

Description

5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamide, also known as Chlorothiazide, is a diuretic drug that is used to treat hypertension, edema, and heart failure. It belongs to the thiazide class of diuretics and works by inhibiting the reabsorption of sodium and chloride ions in the kidneys. In recent years, Chlorothiazide has gained attention in scientific research due to its potential therapeutic applications beyond its traditional use as a diuretic.

Scientific Research Applications

5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede has been found to have potential therapeutic applications in various scientific research studies. For example, it has been studied for its anti-inflammatory properties in the treatment of rheumatoid arthritis and osteoarthritis. It has also been shown to have neuroprotective effects in the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede works by inhibiting the sodium-chloride symporter in the distal convoluted tubules of the kidneys. This results in an increased excretion of sodium and chloride ions, leading to a decrease in blood volume and blood pressure. Additionally, 5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede has been found to have other mechanisms of action, such as inhibiting the activity of carbonic anhydrase and reducing the production of reactive oxygen species.
Biochemical and Physiological Effects:
5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede has been found to have various biochemical and physiological effects on the body. For example, it has been shown to increase the excretion of uric acid, which can be beneficial in the treatment of gout. It has also been found to increase the excretion of calcium, which can be beneficial in the treatment of kidney stones. Additionally, 5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede has been found to have antioxidant properties, which can protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede has several advantages and limitations for use in lab experiments. One advantage is its well-established mechanism of action, which allows for precise control of its effects. Additionally, 5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede has been extensively studied in clinical trials, which provides a wealth of data for researchers to draw upon. However, 5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede also has limitations, such as its potential for off-target effects and its narrow therapeutic window.

Future Directions

There are several future directions for research on 5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede. One potential area of research is its use in combination with other drugs for the treatment of various diseases. For example, 5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede has been studied in combination with nonsteroidal anti-inflammatory drugs for the treatment of osteoarthritis. Another potential area of research is the development of novel analogs of 5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede with improved efficacy and reduced side effects. Additionally, 5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede has been studied for its potential use in the treatment of acne and other skin conditions, which could be a promising area of research in the future.
In conclusion, 5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede is a diuretic drug that has gained attention in scientific research due to its potential therapeutic applications beyond its traditional use. It has been studied for its anti-inflammatory, neuroprotective, and antioxidant properties, among others. While 5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede has several advantages and limitations for use in lab experiments, there are several future directions for research on this compound that could lead to new therapeutic applications.

Synthesis Methods

5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede can be synthesized through a multistep process involving the reaction of 2-amino-5-chlorobenzene sulfonamide with ethylene oxide and methanol in the presence of a catalyst. The resulting intermediate is then treated with methyl iodide and sodium hydroxide to yield 5-chloro-N,N-bis(2-hydroxyethyl)-2-methoxy-4-methylbenzenesulfonamidede.